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Compound of Interest

Compound Name: 1-Hydroxyoxaunomycin

Cat. No.: B233090

Technical Guide: 1-Hydroxyoxaunomycin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Hydroxyoxaunomycin, a novel
anthracycline antibiotic. The information presented herein is compiled from available scientific
literature and chemical databases, intended to support research and development efforts in
oncology and medicinal chemistry.

Chemical Identity

While a specific CAS number for 1-Hydroxyoxaunomycin has not been identified in the public
domain, its parent compound, Oxaunomycin, is registered under CAS number 105615-58-5.
The IUPAC name for Oxaunomycin is (7S,9R,10R)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-
methyloxan-2-ylloxy-9-ethyl-4,6,9,10,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-
dione[1]. The addition of a hydroxyl group at the C1 position of the aglycone moiety would
systematically alter this nomenclature for 1-Hydroxyoxaunomycin.

Physicochemical Properties

Detailed physicochemical data for 1-Hydroxyoxaunomycin is not readily available. However,
based on its classification as an anthracycline, it is expected to be a colored compound with a
tetracyclic aromatic polyketide structure.
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Biological Activity

1-Hydroxyoxaunomycin has been identified as an antitumor agent. A key study describes its
activity against leukemic L1210 cells[2].

Quantitative Antitumor Activity Data

A summary of the antitumor activities of 1-Hydroxyoxaunomycin and related compounds as
described in the primary literature is presented below.

Compound Cell Line Activity Metric Reported Value
1- ) N Antitumor activity
) L1210 Leukemia Not Specified
Hydroxyoxaunomycin demonstrated
_ _ - Antitumor activity
6-Deoxyoxaunomycin L1210 Leukemia Not Specified

demonstrated

Further details on the specific metrics (e.g., IC50 values) would require access to the full-text
publication.

Experimental Protocols

The foundational research on 1-Hydroxyoxaunomycin outlines several key experimental
procedures. While the full detailed methodologies are contained within the primary publication,
this section summarizes the reported experimental scope[2].

Production via Biosynthetic Conversion

1-Hydroxyoxaunomycin was produced through a limited biosynthetic conversion of known
anthracyclinones. This process utilized a specific daunorubicin-nonproducing mutant of a
Streptomyces strain[?2].

Isolation and Purification

The newly synthesized 1-Hydroxyoxaunomycin was isolated and purified from the
bioconversion broth. The described methodology likely involved chromatographic techniques
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such as High-Pressure Liquid Chromatography (HPLC) and Thin Layer Chromatography (TLC),
which are standard for the purification of anthracyclines[2].

Structural Determination

The chemical structure of 1-Hydroxyoxaunomycin was determined following its purification.
This process would have relied on spectroscopic methods, with Magnetic Resonance
Spectroscopy being a key technique mentioned in the context of the study[2].

Biosynthetic Production Workflow

The production of 1-Hydroxyoxaunomycin involves a multi-step biosynthetic process. The
following diagram illustrates the conceptual workflow from the precursor anthracyclinones to
the final product.
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Caption: Biosynthetic conversion workflow for the production of 1-Hydroxyoxaunomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. (7R,8R,10S)-10-((3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-ethyl-
7,8,9,10-tetrahydro-1,6,7,8,11-pentahydroxy-5,12-naphthacenedione | C26H29NO10 | CID
159300 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. Production of new anthracycline antibiotics 1-hydroxy-oxaunomycin and 6-
deoxyoxaunomycin by limited biosynthetic conversion using a daunorubicin-negative mutant
- PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [1-Hydroxyoxaunomycin CAS number and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b233090#1-hydroxyoxaunomycin-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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